Cas no 101110-21-8 (Ethyl 5-acenaphthoylformate)

Ethyl 5-acenaphthoylformate structure

Product Name:Ethyl 5-acenaphthoylformate

CAS No:101110-21-8

Molecular Formula:C₁₆H₁₄O₃

Molecular Weight:254.29

MDL:MFCD09801382

CID:1067892

PubChem ID:24722236

Ethyl 5-acenaphthoylformate Properties

Names and Identifiers

- Ethyl 5-acenaphthoylformate
- LogP
- 101110-21-8
- ethyl 2-(1,2-dihydroacenaphthylen-5-yl)-2-oxoacetate
- DTXSID70641282
- DB-208930
- MFCD09801382
- Ethyl (1,2-dihydroacenaphthylen-5-yl)(oxo)acetate
- AKOS016016981
- 5-Acenaphthyleneacetic acid, 1,2-dihydro-alpha-oxo-, ethyl ester
- ethyl 5-acenaphthoylformate, AldrichCPR
- MDL： MFCD09801382
- InChIKey： PEOBJOVWXOXLHX-UHFFFAOYSA-N
- Inchi： InChI=1S/C16H14O3/c1-2-19-16(18)15(17)13-9-8-11-7-6-10-4-3-5-12(13)14(10)11/h3-5,8-9H,2,6-7H2,1H3
- SMILES： CCOC(=O)C(=O)C1=CC=C2CCC3=C2C1=CC=C3

Computed Properties

Exact Mass: 254.09432
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 254.094294304g/mol
Heavy Atom Count: 19
Complexity: 376
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.6
Topological Polar Surface Area: 43.4Å²

Experimental Properties

PSA: 43.37
Boiling Point: 426.9±24.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.0 mmHg at 25°C
Flash Point: 207.1±20.1 °C
Density: 1.3±0.1 g/cm3

Ethyl 5-acenaphthoylformate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA04706-1g	Ethyl 5-acenaphthoylformate	101110-21-8	97%	1g	$488.00	2024-04-20
abcr	AB360888-1 g	Ethyl 5-acenaphthoylformate, 97%; .	101110-21-8	97%	1g	€709.00	2023-04-26
Ambeed	A227987-1g	Ethyl 5-acenaphthoylformate	101110-21-8	95+%	1g	$345.0
Fluorochem	200970-1g	Ethyl 5-acenaphthoylformate	101110-21-8	97%	1g	￡399.00	2022-03-01

Ethyl 5-acenaphthoylformate Related Literature

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Mendeleev Commun., 1997,7, 196-198
3. Facile synthesis of covalent organic frameworks COF-1 and COF-5 by sonochemical method†

Seung-Tae Yang,Jun Kim,Hye-Young Cho,Sangho Kim,Wha-Seung Ahn RSC Adv., 2012,2, 10179-10181
4. Counterdiffusion-in-gel growth of high optical and crystal quality MAPbX3 (MA = CH3NH3+, X = I−, Br−) lead-halide perovskite single crystals

Nikita I. Selivanov,Aleksei O. Murzin,Vsevolod I. Yudin,Yury V. Kapitonov,Alexei V. Emeline CrystEngComm, 2022,24, 2976-2981
5. Metal–biomolecule frameworks (BioMOFs): a novel approach for “green” optoelectronic applications†

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6. Cell-surface display technology and metabolic engineering of Saccharomyces cerevisiae for enhancing xylitol production from woody biomass†

Takahiro Bamba,Mami Matsuda,Jean-Guy Berrin Green Chem., 2019,21, 1795-1808
7. Carbon black-derived graphene quantum dots composited with carbon aerogel as a highly efficient and stable reduction catalyst for the iodide/tri-iodide couple†

Chun-Chieh Wang,Shih-Yuan Lu Nanoscale, 2015,7, 1209-1215
8. Enhancing charge-storage capacity of non-volatile memory devices using template-directed assembly of gold nanoparticles†

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9. Selective reactions on the tips of colloidal semiconductor nanorods†

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10. Surface and sub-surface reactions during low temperature aluminium oxideatomic layer deposition on fiber-forming polymers

Joseph C. Spagnola,Bo Gong,Sara A. Arvidson,Jesse S. Jur,Saad A. Khan J. Mater. Chem., 2010,20, 4213-4222

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Recommended suppliers

Amadis Chemical Company Limited

(CAS:101110-21-8)Ethyl 5-acenaphthoylformate

Purity:99%

Quantity:1g

Price($):310.0